Cas no 69045-85-8 (4-{5-(Trifluoromethyl)pyridin-2-yloxy}phenol)

• Product Name: 4-{5-(Trifluoromethyl)pyridin-2-yloxy}phenol
• CAS No: 69045-85-8
• MF: C₁₂H₈F₃NO₂
• MW: 255.192633628845
• MDL: MFCD00102509
• CID: 1731999
• PubChem ID: 155241
• Update Time: 2025-11-02

4-{5-(Trifluoromethyl)pyridin-2-yloxy}phenol Chemical and Physical Properties

Names and Identifiers

• 4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}phenol
• 4-{[5-(trifluoromethyl)-2-pyridyl]oxy}phenol
• Phenol, 4-((5-(trifluoromethyl)-2-pyridinyl)oxy)-
• 4-[5-(trifluoromethyl)pyridin-2-yl]oxyphenol
• DTXSID60219111
• MFCD00102509
• 4-(5-trifluoromethyl-2-pyridyloxy)phenol
• 2-p-hydroxyphenoxy-5-trifluoromethylpyridine
• AKOS001425730
• LXXDBPUREVMTMI-UHFFFAOYSA-M
• 4-[[5-(trifluoromethyl)-2-pyridyl]oxy]phenol
• CCG-247151
• 4-[5-(trifluoromethyl)-2-pyridinyloxy]phenol
• Phenol, 4-[[5-(trifluoromethyl)-2-pyridinyl]oxy]-
• 4-(5-(trifluoromethyl)pyridin-2-yloxy)phenol
• Fluazifop-P-butyl metabolite 4
• HMS1443J04
• Z235354545
• 4-[[5-(Trifluoromethyl)-2-pyridinyl]oxy]phenol2-(4-Hydroxyphenoxy)-5-(trifluoromethyl)pyridine4-(5-Trifluoromethyl-2-pyridyloxy)phenol4-(5-Trifluoromethylpyridin-2-yloxy)phenol
• STL557617
• EN300-28920
• BBL103807
• 2-(4-hydroxyphenoxy)-5-trifluoromethylpyridine
• SCHEMBL906222
• CS-0244700
• 4-(5-trifluoromethyl-pyridin-2-yloxy)-phenol
• 69045-85-8
• Maybridge3_004426
• 4-{5-trifluoromethyl-2-pyridyl)oxyphenol
• 4-[[5-(Trifluoromethyl)-2-pyridinyl]oxy]phenol
• NS00067420
• MS-20703
• IDI1_015813
• 4-{5-(Trifluoromethyl)pyridin-2-yloxy}phenol

• MDL： MFCD00102509
• Inchi： 1S/C12H8F3NO2/c13-12(14,15)8-1-6-11(16-7-8)18-10-4-2-9(17)3-5-10/h1-7,17H
• InChI Key： LXXDBPUREVMTMI-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C=C1)OC1C=CC(=CC=1)O)(F)F

Computed Properties

• Exact Mass: 255.05071298g/mol
• Monoisotopic Mass: 255.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.4Ų

Additional information on 4-{5-(Trifluoromethyl)pyridin-2-yloxy}phenol

4-{5-(Trifluoromethyl)pyridin-2-yloxy}phenol (CAS No. 69045-85-8): A Versatile Fluorinated Building Block for Modern Chemistry

In the realm of specialty chemicals, 4-{5-(Trifluoromethyl)pyridin-2-yloxy}phenol (CAS No. 69045-85-8) has emerged as a valuable fluorinated intermediate with growing importance in pharmaceutical and materials science applications. This compound, characterized by its unique combination of pyridine and phenol moieties with a trifluoromethyl group, offers chemists a versatile scaffold for designing novel molecules with enhanced properties.

The structural features of 4-{5-(Trifluoromethyl)pyridin-2-yloxy}phenol make it particularly interesting for drug discovery programs. The trifluoromethyl group is known to improve metabolic stability, membrane permeability, and binding affinity in bioactive compounds - properties that answer the pharmaceutical industry's current search for "how to improve drug bioavailability" and "fluorine in medicinal chemistry". Researchers investigating "pyridine derivatives as kinase inhibitors" frequently explore this compound as a starting material due to its privileged structure.

From a synthetic chemistry perspective, the presence of both phenolic hydroxyl and pyridyl functionalities in 4-{5-(Trifluoromethyl)pyridin-2-yloxy}phenol allows for diverse modification strategies. This aligns with current trends in "click chemistry building blocks" and "heterocyclic compound synthesis", as evidenced by numerous patent applications and publications. The compound's thermal stability and solubility profile make it suitable for various reaction conditions, addressing common search queries about "heat-stable fluorinated intermediates".

Material scientists have shown increasing interest in 4-{5-(Trifluoromethyl)pyridin-2-yloxy}phenol for designing advanced polymers and liquid crystals. The trifluoromethylpyridine unit contributes to unique electronic properties and hydrophobicity, responding to market demands for "fluorinated materials for electronics" and "water-repellent coatings". Recent studies on "high-performance polymer additives" frequently mention derivatives of this compound as potential candidates.

The commercial availability of 4-{5-(Trifluoromethyl)pyridin-2-yloxy}phenol has improved significantly in recent years, reflecting its growing importance. Suppliers now offer various grades to meet different application needs, from laboratory-scale research to industrial production. Quality control typically involves HPLC analysis and NMR characterization, addressing common purchaser concerns about "how to verify chemical purity" and "CAS 69045-85-8 specifications".

Environmental and regulatory aspects of 4-{5-(Trifluoromethyl)pyridin-2-yloxy}phenol have been carefully evaluated. While fluorinated compounds sometimes raise questions about "sustainable fluorine chemistry", this particular intermediate demonstrates favorable environmental profiles in most applications. Its stability contributes to safer handling compared to more reactive fluorinated compounds, answering safety-related searches like "handling fluorinated aromatics" and "stable CF3-containing compounds".

Future research directions for 4-{5-(Trifluoromethyl)pyridin-2-yloxy}phenol derivatives appear promising, particularly in areas like "PET imaging agents" and "metal-organic frameworks". The compound's modular structure allows for systematic variation to optimize properties for specific applications. As the chemical industry continues to explore "new fluorinated synthons", this intermediate will likely maintain its position as a valuable tool for molecular design.

For researchers working with 4-{5-(Trifluoromethyl)pyridin-2-yloxy}phenol, proper storage conditions (typically cool and dry environments) and handling procedures (standard laboratory precautions) should be followed. Analytical methods including mass spectrometry and infrared spectroscopy are commonly employed for characterization, addressing frequent queries about "how to analyze fluorinated phenols". The compound's stability under various conditions makes it particularly suitable for multi-step synthetic sequences.

The market for 4-{5-(Trifluoromethyl)pyridin-2-yloxy}phenol continues to expand, driven by increasing demand from both pharmaceutical and materials science sectors. Current pricing trends reflect its status as a specialty chemical with growing applications. Purchasers often search for "bulk quantities of CAS 69045-85-8" and "custom synthesis of fluorinated pyridines", indicating its commercial importance. Quality suppliers typically provide comprehensive technical data sheets and certificates of analysis to support research and development activities.

In conclusion, 4-{5-(Trifluoromethyl)pyridin-2-yloxy}phenol represents an important building block in modern fluorine chemistry. Its unique structural features and versatile reactivity profile make it valuable across multiple disciplines, from medicinal chemistry to advanced materials development. As research into fluorinated compounds continues to grow, this intermediate will likely find even broader applications in cutting-edge technologies and therapeutic development.